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Compound of Interest

Compound Name: Fmoc-PEG5-NHBoc

Cat. No.: B11928246 Get Quote

In-Depth Technical Guide: Fmoc-PEG5-NHBoc
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Fmoc-PEG5-NHBoc, a bifunctional

linker critical in bioconjugation and the development of Proteolysis Targeting Chimeras

(PROTACs).

Core Molecular Data
Fmoc-PEG5-NHBoc, with the IUPAC name tert-butyl N-[2-[2-[2-[2-[2-(9H-fluoren-9-

ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate, is a sophisticated

molecule designed for precise applications in chemical biology and drug discovery.[1] Its key

quantitative properties are summarized below.

Property Value

Molecular Formula C₃₀H₄₂N₂O₈[1]

Molecular Weight 558.7 g/mol [1]

Purity ≥95%

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF, and Dichloromethane
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Applications in Research and Drug Development
Fmoc-PEG5-NHBoc is a heterobifunctional linker containing a fluorenylmethyloxycarbonyl

(Fmoc) protected amine and a tert-butoxycarbonyl (Boc) protected amine on opposite ends of a

five-unit polyethylene glycol (PEG) spacer.[1] This structure provides significant advantages in

multi-step synthetic processes, particularly in the field of PROTACs.

The primary application of Fmoc-PEG5-NHBoc is in the synthesis of PROTACs, which are

molecules designed to induce the degradation of specific target proteins within a cell.[1] The

linker's role is to connect a ligand that binds to the target protein with a ligand that recruits an

E3 ubiquitin ligase. The PEG spacer enhances the solubility and bioavailability of the resulting

PROTAC molecule.

The orthogonal protecting groups (Fmoc and Boc) allow for the selective deprotection and

sequential conjugation of the two different ligands. The Fmoc group is base-labile and can be

removed under mild conditions, while the Boc group is acid-labile. This differential reactivity is

fundamental to its utility in the modular assembly of complex molecules.

Experimental Protocols
Detailed methodologies for the deprotection of the Fmoc and Boc groups are crucial for the

successful application of Fmoc-PEG5-NHBoc in synthesis.

Fmoc-Group Deprotection Protocol
This procedure exposes the terminal amine for subsequent conjugation.

Dissolution: Dissolve the Fmoc-PEG5-NHBoc compound in an appropriate solvent, such as

dimethylformamide (DMF).

Reagent Addition: Add a 20% (v/v) solution of piperidine in DMF to the reaction mixture.

Incubation: Allow the reaction to proceed at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry

(LC-MS). The reaction is typically complete within 1-2 hours.

Work-up: Upon completion, the piperidine and the dibenzofulvene-piperidine adduct are

removed by evaporation under reduced pressure. The resulting amine can then be purified
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by column chromatography or used directly in the next synthetic step.

Boc-Group Deprotection Protocol
This procedure is performed to deprotect the other terminus of the linker, typically after the first

ligand has been attached to the Fmoc-deprotected end.

Dissolution: Dissolve the Boc-protected compound in a suitable solvent, such as

dichloromethane (DCM).

Reagent Addition: Add a solution of trifluoroacetic acid (TFA) in DCM. A common

concentration is 20-50% TFA.

Incubation: Stir the reaction mixture at room temperature. The reaction is usually complete

within 1-2 hours. Progress can be monitored by TLC or LC-MS.

Work-up: After the reaction is complete, the TFA and DCM are removed by evaporation. The

resulting amine salt is often triturated with diethyl ether to yield a solid, which can be purified

further if necessary.

Visualization of Synthetic Workflow
The following diagram illustrates the logical workflow for the sequential use of Fmoc-PEG5-
NHBoc in the synthesis of a PROTAC molecule.

Fmoc-PEG5-NHBoc Fmoc Deprotection
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(Target Protein Binder) Ligand1-NH-PEG5-NHBoc Boc Deprotection
(e.g., TFA in DCM) Ligand1-NH-PEG5-NH2 Couple Ligand 2

(E3 Ligase Ligand) Final PROTAC Molecule
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Caption: Synthetic workflow for PROTAC assembly using Fmoc-PEG5-NHBoc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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